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Compound of Interest

Compound Name: 2-(2-Aminoethyl)morpholin-3-one

Cat. No.: B13178921

Get Quote

Part 1: Introduction & Compound Analysis[1][2]
Chemical Identity & Significance
2-(2-Aminoethyl)morpholin-3-one is a specialized heterocyclic building block characterized

by a morpholin-3-one (lactam) core with an ethylamine side chain attached at the C2 position.

[1][2][3] It is distinct from its more common isomer, 4-(2-aminoethyl)morpholin-3-one (where the

side chain is attached to the nitrogen).[1]

CAS Number: 1509319-96-3 (Verify against specific vendor CoA; isomers vary).[1]

Molecular Formula: C₆H₁₂N₂O₂[1]

Molecular Weight: 144.17 g/mol [3][4]

Functional Groups:

Lactam (Cyclic Amide): Polar, hydrogen bond acceptor/donor.[1]

Primary Amine: Basic (pKa ~9.0–9.5), susceptible to oxidation, forms salts readily.[1]
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Ether: Increases water solubility compared to carbocyclic analogs.[1]

Physicochemical Profile
This compound exhibits amphiphilic but predominantly polar behavior.[1] The lactam and

primary amine moieties render it highly soluble in polar protic solvents (water, methanol) and

polar aprotic solvents (DMSO).[1] It is generally insoluble in non-polar solvents (hexane,

toluene).[1]

Property Description Implications for Protocol

Polarity High (LogP < 0 estimated)

Prefer aqueous buffers or

DMSO.[1] Avoid non-polar

organics.[1]

Basicity Basic (Primary Amine)

Solubility in water increases at

pH < 8.[1] May require acid

(e.g., HCl) if supplied as a free

base.[1]

Hygroscopicity Likely Hygroscopic

Store in a desiccator.[1] Weigh

quickly to avoid water uptake

errors.

State Solid (often waxy) or Oil

May require gentle warming to

fully liquefy/dissolve if viscous.

[1]

Part 2: Solubility Assessment & Solvent Selection[1]
Solvent Decision Matrix
Select the solvent based on your downstream application.[1]

For Biological Assays (Cell Culture/Enzymatic):DMSO is the preferred stock solvent due to

sterility and stability.[1]

For Chemical Synthesis/Derivatization:Methanol or DMF are suitable.[1]
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For Direct Aqueous Use:Water or PBS (pH adjusted) is viable if the compound is a salt (e.g.,

HCl salt).[1]

Solubility Data Table
Solvent Solubility Rating

Max Conc. (Est.)[1]
[5]

Comments

DMSO Excellent > 100 mM
Recommended for

cryo-storage (-20°C).

Water (pH < 7) Good ~ 50 mM

Highly soluble as a

salt (HCl).[1] Free

base may require

acidification.[1]

Ethanol Moderate ~ 10-20 mM

Good for intermediate

dilutions; evaporation

risk during storage.[1]

PBS (pH 7.4) Moderate ~ 10 mM

Solubility may

decrease if the free

base precipitates at

neutral pH.[1]

Part 3: Detailed Experimental Protocols
Protocol A: Preparation of 100 mM Stock Solution in
DMSO
Best for: Long-term storage, High-Throughput Screening (HTS), and Cell-based assays.[1]

Materials:

2-(2-Aminoethyl)morpholin-3-one (Solid/Oil)[1][3]

Anhydrous DMSO (Dimethyl Sulfoxide), sterile filtered (Grade: Cell Culture)[1]

Vortex mixer[1]
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Amber glass vials (to protect from light)

Procedure:

Calculate Mass: To prepare 1 mL of 100 mM stock: ngcontent-ng-c3932382896="" _nghost-

ng-c1874552323="" class="ng-star-inserted display">

Weighing: Accurately weigh ~14.4 mg of the compound into a sterile amber vial.

Note: If the compound is an oil/paste, weigh by difference using a syringe or spatula.[1]

Solvent Addition: Add 1 mL of anhydrous DMSO.

Dissolution: Vortex vigorously for 30–60 seconds.

Visual Check: Solution should be clear and colorless/pale yellow.[1] If particles remain,

sonicate in a water bath at 37°C for 5 minutes.

Aliquoting: Dispense into small aliquots (e.g., 50 µL) to avoid freeze-thaw cycles.

Storage: Store at -20°C (stable for 6 months) or -80°C (stable for 1 year).

Protocol B: Preparation of Aqueous Stock (for Acute
Use)
Best for: Immediate use in enzymatic assays sensitive to DMSO.[1]

Procedure:

Check Salt Form:

If HCl Salt: Dissolve directly in Milli-Q water or PBS.[1]

If Free Base: Suspend in water. Add 1.0 equivalent of 1N HCl dropwise while vortexing

until dissolved.

Filtration: Sterilize using a 0.22 µm PVDF or PES syringe filter. Do not use Nylon filters as

they may bind amines.[1]
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Storage: Use immediately or store at +4°C for < 24 hours. Do not freeze aqueous solutions

of the free amine to prevent degradation.[1]

Protocol C: Serial Dilution for In Vitro Assays
Objective: Dilute DMSO stock into assay medium (e.g., 0.1% DMSO final).[1]

Workflow:

Intermediate Dilution: Dilute 100 mM stock 1:100 in assay buffer

1 mM (1% DMSO).

Observation: Check for precipitation.[1] If cloudy, dilute 1:1000 instead.[1]

Working Solution: Dilute 1 mM intermediate 1:10 in assay buffer

100 µM (0.1% DMSO).

Serial Steps: Perform 3-fold or 10-fold serial dilutions in buffer containing 0.1% DMSO (to

match vehicle concentration).

Part 4: Visualization of Workflows
Diagram 1: Solubility Decision Tree
This logic gate ensures the correct solvent selection based on the compound's form and the

intended application.[1]
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Start: 2-(2-Aminoethyl)morpholin-3-one

Check Form:
Salt (HCl) or Free Base?

Salt Form (HCl/TFA) Free Base

Application Type?

Biological Assay
(Cells/Enzymes)

Preferred

Chemical Synthesis

Dissolve in DMSO
(100 mM Stock)

Organic Rxn

Add 1 eq. HCl
then Water

If Base (Aq. Rxn)

Dissolve in Water/PBS

If Salt

Click to download full resolution via product page

Caption: Decision matrix for solvent selection based on chemical form (Salt vs. Free Base) and

downstream application.

Part 5: Quality Control & Troubleshooting
QC Parameters

Visual Inspection: The solution must be free of particulates.[1] Any turbidity indicates

precipitation or impurities.[1]
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pH Check: For aqueous solutions, verify pH is neutral (7.0–7.4) after dilution.[1] The amine

group can raise pH in unbuffered water; the lactam is neutral.[1]

Purity Verification: If results are inconsistent, verify compound integrity via LC-MS. The

primary amine is sensitive to oxidation (N-oxide formation) over time.[1]

Troubleshooting Table
Issue Probable Cause Corrective Action

Precipitation upon dilution

"Crashing out" due to low

aqueous solubility of free base.

[1]

Sonicate for 5 mins. Lower the

stock concentration. Ensure

buffer pH is < 7.[1]5.

Yellowing of Stock
Oxidation of the amine group.

[1]

Discard. Prepare fresh stock

under Nitrogen/Argon.[1] Store

in amber vials.

Viscous/Oily Compound
Hygroscopic water absorption.

[1]

Dry compound in a vacuum

desiccator over P₂O₅ overnight

before weighing.

Cytotoxicity in Blank High DMSO concentration.[1]

Ensure final DMSO

concentration is < 0.5%

(ideally 0.1%) in cell assays.[1]

Part 6: References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 408285, 4-(2-Aminoethyl)morpholine. (Note: Isomeric reference for solubility

comparison). Retrieved February 19, 2026 from [Link]

MDPI (2023).A Mild and Sustainable Procedure for the Functionalization of Morpholin-2-

Ones. (Structural analog handling). Retrieved February 19, 2026 from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.chemicalbook.com/synthesis/morpholin-3-one.htm
https://www.chemicalbook.com/synthesis/morpholin-3-one.htm
https://www.chemicalbook.com/synthesis/morpholin-3-one.htm
https://www.chemicalbook.com/synthesis/morpholin-3-one.htm
https://www.chemicalbook.com/synthesis/morpholin-3-one.htm
https://www.chemicalbook.com/synthesis/morpholin-3-one.htm
https://www.chemicalbook.com/synthesis/morpholin-3-one.htm
https://www.chemicalbook.com/synthesis/morpholin-3-one.htm
https://www.chemicalbook.com/synthesis/morpholin-3-one.htm
https://www.chemicalbook.com/synthesis/morpholin-3-one.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-_2-Aminoethyl_morpholine
https://www.mdpi.com/
https://www.chemicalbook.com/synthesis/morpholin-3-one.htm
https://www.benchchem.com/product/b13178921?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13178921?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. morpholin-3-one synthesis - chemicalbook [chemicalbook.com]

2. prepchem.com [prepchem.com]

3. 1509319-96-3_2-(2-Aminoethyl)morpholin-3-oneCAS号:1509319-96-3_2-(2-
Aminoethyl)morpholin-3-one【结构式 性质 英文】 - 化源网 [m.chemsrc.com]

4. 4-(2-aminoethyl)morpholine | Sigma-Aldrich [sigmaaldrich.com]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Note: Protocol for Dissolving 2-(2-
Aminoethyl)morpholin-3-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13178921/docs#application-note-protocol-for-
dissolving-2-2-aminoethyl-morpholin-3-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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